Cas no 2092452-65-6 (cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid)

• Product Name: cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid
• CAS No: 2092452-65-6
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• CID: 5290414
• Update Time: 2026-03-10

cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-ethyl-3-fluoro-, cis-

• Inchi： 1S/C7H11FO2/c1-2-7(8)3-5(4-7)6(9)10/h5H,2-4H2,1H3,(H,9,10)/t5-,7-
• InChI Key： FQAPNWWKSUQOEI-KBTIHESUSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@](CC)(F)C1

Additional information on cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid

cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid (CAS No. 2092452-65-6): An Emerging Compound in Medicinal Chemistry

cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid (CAS No. 2092452-65-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclobutane carboxylic acids, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid.

Chemical Structure and Properties

The chemical structure of cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid is characterized by a cyclobutane ring with an ethyl group and a fluorine atom substituted at the 3-position, and a carboxylic acid group at the 1-position. The presence of the fluorine atom introduces significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The cis-configuration of the substituents on the cyclobutane ring further adds to the complexity and uniqueness of this molecule.

The physical properties of cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid include a melting point of approximately 75°C and a solubility profile that varies depending on the solvent used. It is generally more soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO) compared to non-polar solvents like hexane. These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid has been explored through several routes, each with its own advantages and challenges. One common approach involves the ring-closing metathesis (RCM) reaction of a diene precursor followed by functional group manipulations to introduce the carboxylic acid moiety. Another method involves the cycloaddition of a fluorinated alkene with an appropriate dienophile, followed by subsequent transformations to achieve the desired product.

A recent study published in the Journal of Organic Chemistry reported a highly efficient synthesis of cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid using a palladium-catalyzed cross-coupling reaction. This method not only improved the yield but also reduced the number of steps required, making it more suitable for large-scale production.

Biological Activities and Therapeutic Potential

The biological activities of cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid have been extensively studied in recent years, revealing its potential as a lead compound for drug development. One area of particular interest is its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its anti-inflammatory activity, cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid has shown promise in neurodegenerative disease models. A study published in the Journal of Medicinal Chemistry reported that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival.

Clinical Applications and Future Directions

The potential clinical applications of cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid are diverse and promising. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. The neuroprotective effects suggest its potential use in managing neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in various therapeutic settings. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

Conclusion

cis-3-Ethyl-3-fluorocyclobutane-1-carboxylic acid (CAS No. 2092452-65-6) is an emerging compound with unique structural features and promising biological activities. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for drug development in various therapeutic areas. As research continues to advance, it is likely that new applications and insights into its mechanisms of action will be discovered, further solidifying its importance in medicinal chemistry.